Cas no 957428-72-7 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine)

• Product Name: 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine
• CAS No: 957428-72-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• MDL: MFCD02254045
• CID: 2128327
• PubChem ID: 6483870
• Update Time: 2025-05-27

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-3-methyl-1H-pyrazol-4-ylmethyl)-piperazine
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine
• HNB42872
• 957428-72-7
• 1-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]piperazine
• 1-(1-ethyl-3-methyl-1h-pyrazol-4-yl methyl)-piperazine
• BBL039134
• STK313044
• 1-(1-ethyl-3-methyl-1 h-pyrazol-4-ylmethyl)-piperazine
• AKOS000303405
• 1-[(1-ethyl-3-methylpyrazol-4-yl)methyl]piperazine
• DTXSID201207514
• DB-362662
• EN300-227903

• MDL： MFCD02254045
• Inchi： 1S/C11H20N4/c1-3-15-9-11(10(2)13-15)8-14-6-4-12-5-7-14/h9,12H,3-8H2,1-2H3
• InChI Key： VGJKCSQWIPAHSR-UHFFFAOYSA-N
• SMILES： N1(CC2=CN(CC)N=C2C)CCNCC1

Computed Properties

• Exact Mass: 208.16879665Da
• Monoisotopic Mass: 208.16879665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.1Ų

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT